Cas no 628736-33-4 (1H-Indole-1-acetic acid, 2,5-dimethyl-3-[[4-(methylsulfonyl)phenyl]thio]-)

• Product Name: 1H-Indole-1-acetic acid, 2,5-dimethyl-3-[[4-(methylsulfonyl)phenyl]thio]-
• CAS No: 628736-33-4
• MF: C₁₉H₁₉NO₄S₂
• MW: 389.488462686539
• CID: 1641203
• PubChem ID: 10023245
• Update Time: 2025-04-21

1H-Indole-1-acetic acid, 2,5-dimethyl-3-[[4-(methylsulfonyl)phenyl]thio]- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-1-acetic acid, 2,5-dimethyl-3-[[4-(methylsulfonyl)phenyl]thio]-
• 2,5-dimethyl-3-[[4-(methylsulfonyl)phenyl]thio]-1H-indole-1-acetic acid
• CHEMBL1917443
• DB-337938
• BDBM50357105
• 628736-33-4
• SCHEMBL1405977

• Inchi： 1S/C19H19NO4S2/c1-12-4-9-17-16(10-12)19(13(2)20(17)11-18(21)22)25-14-5-7-15(8-6-14)26(3,23)24/h4-10H,11H2,1-3H3,(H,21,22)
• InChI Key： KQHIXPPVIKOOLR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)S(C)(=O)=O)C1=C(C)N(CC(=O)O)C2C=CC(C)=CC=21

Computed Properties

• Exact Mass: 389.07567
• Monoisotopic Mass: 389.07555043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 110Ų

Experimental Properties

• PSA: 76.37